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Compound of Interest

Compound Name: Toxiferine

Cat. No.: B1239995

Disclaimer: The following information is provided for guidance purposes only and is based on
the known hazardous properties of Toxiferine and general best practices for handling highly
potent compounds. A formal Safety Data Sheet (SDS) for Toxiferine is not readily available. All
researchers, scientists, and drug development professionals must conduct a thorough, site-
specific risk assessment before handling this substance and consult with their institution's
Environmental Health and Safety (EHS) department.

General Information

Toxiferine is a highly potent, naturally occurring alkaloid and a powerful neuromuscular
blocking agent.[1][2] It acts as a competitive antagonist of nicotinic acetylcholine receptors at
the neuromuscular junction.[3] Historically, it has been used as an arrow poison.[1] Due to its
extreme toxicity, all handling and disposal procedures must be conducted with the utmost care
and adherence to stringent safety protocols.

Table 1: Chemical and Physical Properties of Toxiferine
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Property Value Source
Molecular Formula CaoHa6N4O22+ [11[3]
Molar Mass 614.834 g/mol [1]
Appearance Crystalline solid [4]
Solubility Soluble in water [4]

Hazard Identification and Classification

Toxiferine is one of the most toxic plant alkaloids known.[1] Ingestion is not the primary route
of exposure as it is poorly absorbed orally; however, parenteral exposure (e.g., through
injection, absorption through broken skin, or inhalation of aerosols) is extremely dangerous and
can be fatal.[1] The primary toxic effect is paralysis of skeletal muscles, including the
respiratory muscles, which can lead to death by asphyxiation.[1]

Table 2: GHS Hazard Classification (Assumed)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 1 H300: Fatal if swallowed

Acute Toxicity, Dermal Category 1 H310: Fatal in contact with skin
Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled

N o H370: Causes damage to
Specific Target Organ Toxicity Category 1
organs (nervous system)

Note: This classification is assumed based on the known high toxicity of Toxiferine and is not

from a formal regulatory source.

Safe Handling Procedures

Due to its high toxicity, Toxiferine should only be handled in a designated area by trained
personnel who are fully aware of the risks and emergency procedures.
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3.1 Engineering Controls
o Work with Toxiferine must be conducted in a certified chemical fume hood or a glove box.
e The work area should be maintained under negative pressure.

o Use of a powder-free handling enclosure is recommended for weighing and aliquoting solid
material to prevent aerosolization.

3.2 Personal Protective Equipment (PPE)

» Gloves: Double gloving with nitrile gloves is required. Check for perforations before and
during use.

o Eye Protection: Chemical safety goggles and a face shield must be worn.
e Lab Coat: A disposable, solid-front, back-tying lab coat is required.

» Respiratory Protection: A NIOSH-approved respirator with appropriate cartridges for organic
vapors and particulates should be used, especially when handling the solid form or creating
solutions.

Table 3: Summary of Personal Protective Equipment (PPE) for Handling Toxiferine

Body Part Required PPE Specifications
o Powder-free, checked for
Hands Double Nitrile Gloves ) )
Integrity
Eyes/Face Safety Goggles & Face Shield ANSI Z87.1 compliant
Body Disposable Lab Coat Solid-front, back-tying
Respiratory NIOSH-approved Respirator With appropriate cartridges

3.3 Experimental Protocols for Safe Handling

3.3.1 Protocol for Weighing Solid Toxiferine
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» Don all required PPE as specified in Table 3.

» Perform all weighing operations within a certified chemical fume hood or a powder-free
enclosure.

e Use a dedicated set of weighing tools (spatula, weighing paper).
o Carefully transfer the desired amount of Toxiferine to a tared container.

» After weighing, decontaminate all surfaces and tools with a 10% bleach solution, followed by
a 70% ethanol rinse.

» Dispose of all contaminated disposables as hazardous waste.

3.3.2 Protocol for Preparing a Toxiferine Stock Solution

e Don all required PPE as specified in Table 3.

e Conduct the entire procedure within a certified chemical fume hood.
o Add the weighed solid Toxiferine to a suitable container.

» Slowly add the solvent to the solid, avoiding splashing.

» Cap the container securely and mix by gentle inversion or with a magnetic stirrer at a low
speed to prevent aerosol formation.

o Clearly label the stock solution with the compound name, concentration, date, and
appropriate hazard warnings.

Emergency Procedures

4.1 In Case of Skin Contact:

e Immediately remove contaminated clothing.

» Wash the affected area with copious amounts of soap and water for at least 15 minutes.

e Seek immediate medical attention.
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4.2 In Case of Eye Contact:

e Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the
eyelids open.

o Seek immediate medical attention.

4.3 In Case of Inhalation:

e Move the individual to fresh air immediately.

« If breathing is difficult or has stopped, provide artificial respiration, if trained to do so.
o Seek immediate medical attention.

4.4 In Case of Accidental Ingestion:

e Do NOT induce vomiting.

e Rinse the mouth with water.

o Seek immediate medical attention.

4.5 Spill Response:

o Evacuate the area immediately.

o Alert others and the institutional EHS department.

e Do not attempt to clean up the spill unless you are trained and equipped to do so.

o For a small spill, if trained, cover with an absorbent material, and then decontaminate the
area with a 10% bleach solution. Collect all cleanup materials in a sealed container for
hazardous waste disposal.

Disposal Procedures

All waste contaminated with Toxiferine must be treated as acutely toxic hazardous waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1239995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

5.1 Decontamination of Equipment and Surfaces:

» All non-disposable equipment and surfaces should be decontaminated with a 10% bleach
solution, followed by a rinse with 70% ethanol.

5.2 Waste Disposal Protocol:

Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing paper, pipette tips)
in a dedicated, clearly labeled, leak-proof hazardous waste container.

» Liquid Waste: Collect all contaminated liquid waste in a dedicated, clearly labeled, leak-proof
hazardous waste container. Do not mix with other chemical waste streams unless approved
by your EHS department.

e Sharps Waste: All contaminated sharps (e.g., needles, razor blades) must be disposed of in
a designated sharps container for hazardous waste.

o Disposal: All Toxiferine waste must be disposed of through a licensed hazardous waste
disposal company. Contact your institution's EHS department to arrange for pickup and
disposal. Do not dispose of Toxiferine down the drain or in the regular trash.[5][6]

Visualization of Safe Handling and Disposal
Workflow

Caption: Workflow for Safe Handling and Disposal of Toxiferine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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